Cas no 2138342-13-7 (rac-tert-butyl (1R,2S)-1-carbamoyl-2-methylcyclopropane-1-carboxylate)

• Product Name: rac-tert-butyl (1R,2S)-1-carbamoyl-2-methylcyclopropane-1-carboxylate
• CAS No: 2138342-13-7
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• MDL: MFCD30728421
• CID: 5174198
• PubChem ID: 125511770
• Update Time: 2025-11-01

rac-tert-butyl (1R,2S)-1-carbamoyl-2-methylcyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-(aminocarbonyl)-2-methyl-, 1,1-dimethylethyl ester, (1R,2S)-rel-
• rac-tert-butyl (1R,2S)-1-carbamoyl-2-methylcyclopropane-1-carboxylate

• MDL： MFCD30728421
• Inchi： 1S/C10H17NO3/c1-6-5-10(6,7(11)12)8(13)14-9(2,3)4/h6H,5H2,1-4H3,(H2,11,12)/t6-,10+/m0/s1
• InChI Key： GZJPASBQEYSFNJ-QUBYGPBYSA-N
• SMILES： [C@]1(C(N)=O)(C(OC(C)(C)C)=O)C[C@@H]1C

Additional information on rac-tert-butyl (1R,2S)-1-carbamoyl-2-methylcyclopropane-1-carboxylate

Rac-Tert-Butyl (1R,2S)-1-Carbamoyl-2-Methylcyclopropane-1-Carboxylate: A Comprehensive Overview

Rac-Tert-butyl (1R,2S)-1-carbamoyl-2-methylcyclopropane-1-carboxylate, with the CAS number 2138342-13-7, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique stereochemistry and its potential applications in drug discovery and development. The molecule consists of a cyclopropane ring system, which is a three-membered carbon ring, making it highly strained and reactive. This structural feature contributes to its intriguing chemical properties and reactivity.

The compound's name reflects its structural composition: the "tert-butyl" group is a bulky alkyl substituent, while the "carbamoyl" group introduces an amide functionality. The stereochemistry of the molecule is specified by the "(1R,2S)" designation, indicating the spatial arrangement of substituents around the chiral centers. This stereochemistry plays a crucial role in determining the compound's biological activity and interactions with other molecules.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. For instance, researchers have demonstrated that cyclopropane rings can enhance drug potency by increasing molecular rigidity and improving binding affinity to target proteins. In this context, rac-tert-butyl (1R,2S)-1-carbamoyl-2-methylcyclopropane-1-carboxylate has shown promise as a lead compound for developing novel therapeutic agents.

The synthesis of this compound involves a multi-step process that typically includes the formation of the cyclopropane ring followed by functionalization with the tert-butyl and carbamoyl groups. The use of chiral catalysts or resolution techniques ensures the correct stereochemistry is achieved during synthesis. This compound's preparation often requires advanced organic chemistry techniques such as Suzuki coupling or Stille coupling reactions, depending on the specific synthetic pathway employed.

In terms of physical properties, rac-tert-butyl (1R,2S)-1-carbamoyl-2-methylcyclopropane-1-carboxylate exhibits a melting point in the range of 95–98°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for various analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From a biological standpoint, this compound has been investigated for its potential anti-inflammatory and analgesic activities. Preclinical studies have shown that it can modulate key enzymes involved in inflammatory pathways, suggesting its potential as a candidate for treating conditions such as arthritis or neuropathic pain. Additionally, its ability to penetrate cellular membranes efficiently makes it a valuable tool for studying drug delivery mechanisms.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that it can bind effectively to specific protein targets, providing insights into its mechanism of action. These findings underscore its potential as a lead compound for rational drug design.

In conclusion, rac-tert-butyl (1R,2S)-1-carbamoyl-2-methylcyclopropane-1-carboxylate represents an exciting advancement in organic chemistry with significant implications for drug development. Its unique structure, coupled with promising biological activity, positions it as a valuable asset in both academic research and industrial applications.